Cas no 609785-70-8 (Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester
• CAS No: 609785-70-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 1624302
• PubChem ID: 85870664
• Update Time: 2025-05-20

Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester
• tert-butyl (4-cyano-3-methoxyphenyl)carbamate
• tert-butyl N-(4-cyano-3-methoxyphenyl)carbamate
• 609785-70-8
• DB-404706
• EN300-6869712

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(16)15-10-6-5-9(8-14)11(7-10)17-4/h5-7H,1-4H3,(H,15,16)
• InChI Key： SFFPDOVMOOAKIR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#N)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11618
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.35

Additional information on Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester (CAS No. 609785-70-8)

The compound Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester (CAS No. 609785-70-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group and a methoxy substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for this compound under keywords like "tert-butyl carbamate derivatives", "4-cyano-3-methoxyphenyl synthesis", and "CAS 609785-70-8 applications", reflecting its relevance in modern chemical innovation.

In recent years, the demand for high-purity intermediates like Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester has surged due to advancements in drug discovery and sustainable agriculture. This compound is frequently discussed in forums focusing on green chemistry and catalytic processes, as its synthesis can be optimized to reduce environmental impact. Questions such as "How to improve yield in tert-butyl carbamate reactions?" or "Role of cyano groups in bioactive molecules" highlight the compound's intersection with cutting-edge research trends.

The molecular stability of CAS No. 609785-70-8 is another area of interest, particularly for applications requiring thermal resistance or solubility in non-polar solvents. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this ester, ensuring compliance with industry standards. Searches for "analytical methods for carbamate esters" or "609785-70-8 spectral data" underscore the need for precise quality control in its utilization.

From a commercial perspective, Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester is often sourced for custom synthesis projects, particularly in the development of specialty chemicals. Its compatibility with cross-coupling reactions and protecting group strategies makes it a versatile building block. Discussions around "scaling up carbamate production" or "cost-effective routes to 4-cyano-3-methoxyphenyl derivatives" dominate supplier inquiries, reflecting its economic significance.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, proper handling protocols for organic intermediates are emphasized in safety data sheets (SDS). Queries like "storage conditions for CAS 609785-70-8" or "biodegradability of tert-butyl esters" align with growing industry emphasis on sustainable practices and regulatory compliance.

In summary, Carbamic acid, (4-cyano-3-methoxyphenyl)-, 1,1-dimethylethyl ester represents a critical component in advanced chemical synthesis, bridging academic research and industrial applications. Its multifaceted properties continue to inspire innovations across material science, pharmacology, and agrochemical engineering, ensuring its prominence in scientific literature and commercial catalogs alike.